Cas no 73187-21-0 (2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline)

• Product name: 2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline
• CAS No: 73187-21-0
• MF: C₁₁H₁₅N₃
• MW: 189.2569
• MDL: MFCD18449200
• CID: 551821
• PubChem ID: 10487891

2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3,4,4a,5,6-hexahydro-1H-Pyrazino[1,2-a]quinoxaline
• 1H-Pyrazino[1,2-a]quinoxaline,2,3,4,4a,5,6-hexahydro-
• 1H-Pyrazino[1,2-a]quinoxaline,2,3,4,4a,5,6-hexahydro-(9CI)
• 2,3',4',5-TETRACB
• AKOS006319251
• CHEMBL291440
• SB38488
• 73187-21-0
• SCHEMBL3260203

• MDL： MFCD18449200
• Inchi： InChI=1S/C11H15N3/c1-2-4-11-10(3-1)13-8-9-7-12-5-6-14(9)11/h1-4,9,12-13H,5-8H2
• InChI Key： PVOSECZBLPUJLZ-UHFFFAOYSA-N
• SMILES： C1CN2C(CN1)CNC3=CC=CC=C32

Computed Properties

• Exact Mass: 189.12700
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27.3Ų

Experimental Properties

• PSA: 27.30000
• LogP: 1.42210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines